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Compound of Interest

Compound Name: 1-(Thiophen-3-yl)ethanol

Cat. No.: B172730

This guide provides essential safety and logistical information for the proper disposal of 1-
(Thiophen-3-yl)ethanol (CAS No. 13781-67-4), ensuring the safety of laboratory personnel
and compliance with environmental regulations. The following procedures are intended for
researchers, scientists, and drug development professionals.

Key Safety and Hazard Information

Proper handling and disposal of 1-(Thiophen-3-yl)ethanol are critical due to its hazardous
properties. It is classified as a combustible liquid and is harmful if swallowed.[1] Additionally, it
can cause serious eye irritation and is detrimental to aquatic life with long-lasting effects.[1]
Adherence to appropriate safety protocols is mandatory to mitigate these risks.
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Parameter Value Source
CAS Number 13781-67-4 [2][3]
Clear colorless to yellow-brown
Appearance o [4]
liquid
Boiling Point 110-111 °C at 14 mm Hg [4]
Flash Point 199 °F (92.8 °C) [4]
Combustible liquid, Harmful if
swallowed, Causes serious
Hazards [1112]

eye irritation, Harmful to

aguatic life

Incompatible Materials

Strong oxidizing agents, Acid

anhydrides, Acid chlorides

[2]

Storage

Keep in a dark, dry, cool, and
well-ventilated place. Keep
container tightly closed and

sealed.

[2](3]

Experimental Protocol for Disposal

The disposal of 1-(Thiophen-3-yl)ethanol must be handled as hazardous waste. Under no

circumstances should it be disposed of down the sink or in regular trash.[5][6] The following

step-by-step protocol outlines the approved disposal procedure.

Personnel Protective Equipment (PPE) Required:

Closed-toe shoes

Flame-retardant lab coat

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield
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Procedure:
o Waste Segregation:

o Designate a specific, labeled, and compatible waste container for 1-(Thiophen-3-
yl)ethanol waste. The container must be in good condition with a secure, tightly sealing
lid.

o Do not mix with incompatible materials such as strong oxidizing agents, acid anhydrides,
or acid chlorides.[2]

e \Waste Collection:

o Carefully transfer the waste 1-(Thiophen-3-yl)ethanol into the designated hazardous
waste container using a funnel to prevent spillage.

o Ensure the exterior of the container remains clean and free of chemical residue.[7]
o Do not fill the container to more than 90% of its capacity to allow for vapor expansion.[7]
e Labeling:

o Clearly label the waste container with the words "Hazardous Waste," the full chemical
name "1-(Thiophen-3-yl)ethanol," the approximate quantity, and the date of
accumulation.

e Temporary Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste.

o The storage area must be away from sources of ignition such as open flames, hot
surfaces, and sparks.[2][5]

o Ensure secondary containment is in place to manage any potential leaks.

e Disposal:
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o Arrange for the collection of the hazardous waste by a licensed and approved waste
disposal company.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for 1-(Thiophen-3-
yl)ethanol.

o Follow all local, regional, and national regulations for hazardous waste disposal.[2]
Spill Response:

o Small Spills: In a well-ventilated area, absorb the spill with inert material (e.g., vermiculite,
sand, or earth) and place it in a sealed container for disposal.

o Large Spills: Evacuate the area immediately. Remove all sources of ignition.[2] Contact your
institution's environmental health and safety department for assistance.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-(Thiophen-3-
yl)ethanol.
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Start: Waste 1-(Thiophen-3-yl)ethanol
Generated

Y

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

2. Segregate Waste
(Use Designated Container)

Avoid Mixing

Incompatible Materials Check:
Strong Oxidizers, Acid Anhydrides/Chlorides

3. Collect Waste
(Do not exceed 90% capacity)

4. Label Container
(‘Hazardous Waste', Chemical Name, Date)

5. Temporary Storage
(Cool, Dry, Ventilated Area)

6. Arrange for Professional Disposal
(Licensed Waste Management)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-(Thiophen-3-yl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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